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Compound of Interest

Compound Name: PSB-12105
Cat. No.: B1193546
Get Quote
. J

PSB-12105 is a specialized, high-affinity adenosine A2B receptor antagonist conjugated to a
BODIPY (boron-dipyrromethene) fluorophore. Unlike generic laboratory reagents, its disposal
requires a dual-threat assessment: managing the potent biological activity of the xanthine
scaffold and the chemical stability of the fluorinated organoboron dye.

As a Senior Application Scientist, | emphasize that "disposal" begins with "segregation.” The
stability of the BODIPY core means it resists standard oxidative degradation (e.g., weak
bleaching), making high-temperature incineration the only validated method for complete
destruction.

Physicochemical & Safety Data Table
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Parameter Specification Operational Implication

) Xanthine derivative conjugated ) )
Chemical Nature Bioactive & Fluorescent
to BODIPY dye

Contains Boron and Fluorine
Molecular Formula C31H34BF2N60O4

(Halogenated)
Molecular Weight ~617.46 g/mol High MW organic solid
B ] DMSO penetrates skin; carries
Solubility DMSO (primary), Ethanol (low)

toxin systemically.[1]

Selective A2B Antagonist ( Modulates immune

Bioactivity

human A2B = high potency) response/inflammation.

) ) Treat as P-Listed equivalent
Irritant (Eyes/Skin/Resp); ]
Hazard Class ) ) ) (acutely toxic) for safety
Potentially Bioactive _
margins.

Immediate Safety & Spill Response Logic

Before addressing disposal, we must establish the containment protocol.[2][3][4][5] The primary
risk with PSB-12105 is not immediate lethality, but unintended pharmacological modulation via
skin absorption (facilitated by DMSQO) and inhalation of lyophilized powder.

Personal Protective Equipment (PPE) Matrix

o Respiratory: N95 or P100 respirator required when handling the lyophilized powder outside a
fume hood.

o Dermal: Double-gloving with Nitrile (0.11 mm minimum) is mandatory. Note: Latex is
permeable to DMSO.

e Ocular: Chemical splash goggles.

Spill Containment Protocol

¢ |solate: Evacuate the immediate 3-meter radius.
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o Darken: Dim lights if possible (compound is light-sensitive; fluorescence aids in detecting
spread).

e Solubilize & Absorb:

o Powder: Do not sweep. Cover with wet paper towels (soaked in 10% ethanol) to prevent
aerosolization, then wipe up.

o Liquid: Absorb with vermiculite or chemical spill pads.

o Decontaminate: Clean surface with 70% Ethanol followed by a detergent wash. Bleach is
ineffective against the BODIPY core fluorescence.

Validated Disposal Procedures

The following protocols are designed to prevent environmental release of the fluorinated
pharmacophore.

A. Liquid Waste (Stock Solutions in DMSO/Ethanol)

» Classification:Halogenated Organic Solvent Waste.
o Reasoning: Although the fluorine content is low by mass, the BODIPY core contains a

unit. Segregating this as halogenated prevents complications during the incineration
scrubbing process.

e Protocol:
o Do not dilute down the drain.[5]

o Collect in a dedicated High-Density Polyethylene (HDPE) carboy labeled "Halogenated
Solvent Waste - Contains Trace Organoboron.”

o Critical Step: If the solution contains biological media (e.g., cell culture supernatant with
PSB-12105), it must be treated as Mixed Chemical/Biological Waste. Chemically
deactivate the biologicals (e.g., 10% bleach for 20 mins) before adding to the chemical
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waste stream, OR send directly for incineration without bleaching to avoid creating

chlorinated organic vapors.

B. Solid Waste (Contaminated Consumables)

o Classification:Hazardous Chemical Debris.

e Protocol:
o Tips, tubes, and weigh boats must be placed in a clear, sealable bag (4-mil thickness).

o Place the sealed bag into the solid chemical waste drum (usually yellow or black barrel,

depending on facility codes).

o Do not place in Red Biohazard bags unless the items are also contaminated with
infectious agents (BSL-2+). If BSL-2 contaminated, the Biohazard Incineration pathway

takes precedence.

C. Empty Vials (Trace Residues)

» Protocol: Triple rinse with DMSO or Ethanol. Collect rinsate into the Liquid Waste stream
(Protocol A). Defaced vials can then be discarded in glass recycling or sharps containers

depending on breakage risk.

Visualizing the Workflow

The following diagram illustrates the decision logic for disposing of PSB-12105, ensuring
compliance with environmental safety standards.
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Figure 1: Decision matrix for the segregation and disposal of PSB-12105, prioritizing
incineration for fluorinated organic destruction.

Scientific Context: Why Strict Disposal Matters
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To understand the necessity of these protocols, one must understand the compound's
mechanism. PSB-12105 is not inert; it is a potent tool designed to block the Adenosine A2B
Receptor.

Improper disposal into water systems could theoretically affect aquatic life, as purinergic
signaling is evolutionarily conserved. The A2B receptor regulates cAMP levels; blocking this
constitutively in the environment could disrupt immune modulation in non-target organisms.
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Figure 2: Mechanism of Action. PSB-12105 competitively antagonizes the A2B receptor,
preventing the Gs-protein mediated rise in intracellular cAMP.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://www.medkoo.com/products/30405
https://datasheets.scbt.com/sc-291838.pdf
https://www.stateindustrial.com/wp-content/uploads/2025/10/BWT_SL_105_103519_SDS_03242023084307.pdf
https://cdn.caymanchem.com/cdn/msds/24730m.pdf
https://pdf.benchchem.com/15623/Proper_Disposal_of_Adenosine_2_PEG_Biotin_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b1193546/docs#executive-summary-compound-profile
https://www.benchchem.com/product/b1193546/docs#executive-summary-compound-profile
https://www.benchchem.com/product/b1193546/docs#executive-summary-compound-profile
https://www.benchchem.com/product/b1193546/docs#executive-summary-compound-profile
https://www.benchchem.com/product/b1193546?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1193546?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENBHE Safety Operating Guide

Check Availability & Pricing

Contact our Ph.D. Support Team for a compatibility check
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